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Abstract

Guanidine Monohydrobromide (GdmBr), the hydrobromide salt of guanidine, is a powerful
chaotropic agent and a versatile chemical intermediate. While its counterpart, guanidine
hydrochloride, is more commonly cited in protein denaturation literature, GdAmBTr offers similar
functionalities with potential applications spanning biochemistry, molecular biology, and
materials science. This guide provides an in-depth analysis of its core properties, key
applications, detailed experimental protocols, and critical safety procedures, tailored for
researchers, scientists, and drug development professionals.

Core Molecular and Physicochemical Properties

Guanidine Monohydrobromide, also known as Guanidinium Bromide, is a salt formed from
the strong organic base guanidine and hydrobromic acid. The key properties of the compound
are rooted in the structure of the guanidinium cation, [CHeNs]*. This cation is planar and highly
stabilized by resonance, which delocalizes the positive charge across the central carbon and
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three nitrogen atoms. This charge delocalization and its ability to disrupt hydrogen bond
networks in water are fundamental to its function as a chaotropic agent.

Key identifying and physical properties are summarized below for quick reference.

Property Value Source
Molecular Formula CHeBrNs [1][2]
Molecular Weight 139.98 g/mol [1]

CAS Number 19244-98-5 [1][2]

Guanidinium bromide,
Synonyms . _ [11[2][3]
Guanidine hydrobromide

Appearance White crystalline solid [2]

Storage Temperature 2-8°C [2][4]

Applications in Scientific Research and
Development

The utility of Guanidine Monohydrobromide stems primarily from its potent denaturing
capabilities and its role as a chemical precursor.

Protein Denaturation and Solubilization

Similar to guanidine hydrochloride, GdAmBr is a highly effective protein denaturant. At high
concentrations (typically 4-6 M), it disrupts the tertiary and secondary structures of proteins by
interfering with intramolecular hydrogen bonds and hydrophobic interactions that stabilize the
native conformation. This process unfolds the protein into a random coil, which is crucial for:

e Solubilizing inclusion bodies: Recombinant proteins expressed in bacterial systems often
form insoluble aggregates known as inclusion bodies. GdmBr can be used to solubilize these
aggregates, allowing for subsequent refolding and purification.

o Enzyme activity studies: By denaturing enzymes, researchers can study the requirements for
their native, active conformation.
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e Biophysical characterization: Techniques like circular dichroism often use chaotropic agents
to study the stability and unfolding pathways of proteins.

Nucleic Acid Extraction

The ability of the guanidinium cation to denature proteins is paramount in nucleic acid
extraction protocols. It rapidly inactivates cellular nucleases (DNases and RNases) that would
otherwise degrade the target DNA or RNA upon cell lysis. Furthermore, it aids in disrupting cell
membranes and dissociating nucleic acids from their associated proteins.

Cell Lysis & Denaturatio Purification
Introduction
Cell Sample Lysis Buffgr (Protsi{re\lé Lges:;?ured Bind Nucleic Acid Wash Step Elute Pure Result Pure DNA/RNA
(containing GdmBr) e (e.g., Silica Column) (Remove Contamlnants) Nucleic Acid

Nucleases Inactivated)

Prepare 6M GdmBr Protein Sample
Denaturation Buffer (Natlve Conformation)

|\/|IX Sample W|th
GdmBr Buffer (Final ~4.5M)

Incubate at RT
for 1-2 hours

Denatured Protein

(Random Cail)

Downstream Analysis
(e.q., SDS-PAGE)
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Workflow for Guanidine Monohydrobromide-mediated protein denaturation.

Safety, Handling, and Storage

Guanidine Monohydrobromide is classified as a hazardous substance and requires careful

handling to minimize risk to personnel.

Hazard Summary:

Skin Irritation: Causes skin irritation. [1][3]* Eye Irritation: Causes serious eye irritation. [1][3]*
Toxicity: Harmful if swallowed or inhaled. [1] Personal Protective Equipment (PPE) and
Handling:

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles. [5]* Lab Coat: A standard lab coat should be
worn.

Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to
avoid inhaling dust. [5]* Procedure: Avoid direct contact with skin, eyes, and clothing.
[5]Wash hands thoroughly after handling. [5] First Aid Measures:

Skin Contact: Wash off immediately with plenty of soap and water. If irritation occurs, seek
medical advice. [3][5]* Eye Contact: Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and seek immediate
medical attention. [3][5]* Ingestion: If swallowed, call a poison center or doctor. Rinse mouth.
Do not induce vomiting. [5][6]* Inhalation: Move the person to fresh air. If breathing is difficult,
seek medical attention. [5][6] Storage and Disposal:

Storage: Store in a tightly closed container in a cool (2-8°C), dry, and well-ventilated place.
[2][4][5]* Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations. [5]
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Lifecycle and safe handling workflow for Guanidine Monohydrobromide.

Conclusion

Guanidine Monohydrobromide is a potent chaotropic agent with established utility in protein
chemistry and molecular biology, and growing importance in materials science. Its fundamental
properties—molecular formula CHeBrNs and molecular weight 139.98 g/mol —underpin its
function. [1][2]While it shares many applications with guanidine hydrochloride, a thorough
understanding of its specific properties, handling requirements, and experimental
considerations is essential for its effective and safe implementation in a research and
development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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